Cas no 211693-73-1 (2,3-Difluoro-6-nitroaniline)

• Product Name: 2,3-Difluoro-6-nitroaniline
• CAS No: 211693-73-1
• MF: C₆H₄F₂N₂O₂
• MW: 174.104968070984
• MDL: MFCD00233313
• CID: 1003945
• PubChem ID: 2737028
• Update Time: 2025-10-13

2,3-Difluoro-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-6-nitroaniline
• 2,3-Difluoro-6-nitrophenylamine
• 5,6-Difluoro-2-nitroaniline
• 2,3-difluoro-6-nitroBenzenamine
• 2,3-BUTANEDIONE-13C2
• 2-Amino-3,4-difluoronitrobenzene
• Benzenamine, 2,3-difluoro-6-nitro-
• KSC495E7R
• 2,3-difluoro-6-nitro-aniline
• DIPGYZSCGXBTEU-UHFFFAOYSA-N
• 2,3-Difluoro-6-nitro-phenylamine
• WT031
• TD1289
• SBB065051
• 2,3-bis(fluoranyl)-6-nitro-aniline
• RP23

• MDL： MFCD00233313
• Inchi： 1S/C6H4F2N2O2/c7-3-1-2-4(10(11)12)6(9)5(3)8/h1-2H,9H2
• InChI Key： DIPGYZSCGXBTEU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 174.02400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Topological Polar Surface Area: 71.8

Experimental Properties

• Density: 1.554±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 113-118°C
• Boiling Point: 284.2±35.0 ºC (760 Torr),
• Flash Point: 125.7±25.9 ºC,
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 71.84000
• LogP: 2.55960

2,3-Difluoro-6-nitroaniline Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,3-Difluoro-6-nitroaniline

Recent Advances in the Study of 2,3-Difluoro-6-nitroaniline (CAS: 211693-73-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2,3-Difluoro-6-nitroaniline (CAS: 211693-73-1) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This aromatic amine, characterized by its nitro and fluorine substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, agrochemical development, and material science, highlighting its importance in interdisciplinary research.

One of the most notable advancements involves the use of 2,3-Difluoro-6-nitroaniline as a precursor in the synthesis of novel heterocyclic compounds. Researchers have demonstrated its efficacy in constructing pharmacophores with enhanced biological activity, particularly in antimicrobial and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of benzimidazole derivatives, which exhibited potent inhibitory effects against multidrug-resistant bacterial strains.

In addition to its role in drug development, 2,3-Difluoro-6-nitroaniline has been investigated for its utility in agrochemical formulations. Recent field trials have shown that derivatives of this compound can act as effective herbicides, targeting specific enzymes in weed species while minimizing environmental impact. A 2022 study in Pest Management Science highlighted its potential as a sustainable alternative to traditional herbicides, owing to its selective mode of action and biodegradability.

From a mechanistic perspective, the fluorine atoms in 2,3-Difluoro-6-nitroaniline play a crucial role in modulating its reactivity and binding affinity. Computational studies have revealed that the electron-withdrawing effects of fluorine enhance the compound's stability and interaction with biological targets. These insights have paved the way for rational design strategies, enabling researchers to optimize its derivatives for specific applications. For example, a recent Nature Communications paper detailed the use of quantum mechanical calculations to predict the reactivity of fluorinated nitroanilines in complex chemical environments.

Despite these promising developments, challenges remain in the large-scale production and application of 2,3-Difluoro-6-nitroaniline. Issues such as regioselectivity in synthetic pathways and the need for greener reaction conditions are areas of active research. A 2023 review in Chemical Reviews emphasized the importance of developing catalytic methods to improve yield and reduce waste, aligning with the principles of green chemistry.

In conclusion, 2,3-Difluoro-6-nitroaniline (CAS: 211693-73-1) continues to be a focal point in chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a valuable tool for scientists exploring new therapeutic and agrochemical solutions. Future research is expected to further elucidate its mechanistic properties and expand its utility in innovative applications, solidifying its role as a cornerstone in modern chemical research.